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Compound of Interest

Compound Name: Distel

Cat. No.: B142629 Get Quote

This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Distel, a high-level disinfectant.

Adherence to these procedures is critical to ensure personal safety and proper disposal.

Personal Protective Equipment (PPE)
When handling Distel, particularly in its concentrated form, a comprehensive approach to

personal protection is necessary to mitigate risks of skin and eye damage, allergic reactions,

and potential long-term health effects from exposure.[1][2] The following table summarizes the

required PPE.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

To prevent skin irritation and

potential allergic reactions

upon direct contact.[1][2]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for splash hazards.[3]

[4]

To protect against serious eye

damage from splashes.[1][2]

Body Protection

Protective clothing, such as a

lab coat or apron. Complete

protective clothing is

recommended when handling

the concentrate.[1][2]

To shield skin from accidental

spills and contamination.

Respiratory Protection

Not typically required for

diluted, ready-to-use solutions

with adequate ventilation. For

concentrates or in case of

emergency, a self-contained

breathing apparatus should be

available.[2]

To prevent respiratory irritation

and potential organ damage

from prolonged or repeated

inhalation of concentrated

vapors or mists.[2]

Safe Handling and Emergency Protocols
Proper handling procedures are essential to minimize exposure and prevent accidents. In the

event of an exposure, immediate and appropriate first aid is crucial.

Standard Operating Procedure:

Ventilation: Always handle Distel in a well-ventilated area to minimize the inhalation of

vapors.[1][5]

Avoid Contact: Do not allow the chemical to come into contact with skin or eyes.[3]

Do Not Inhale: Avoid breathing in mist or spray from the disinfectant.[2]
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First Aid Measures:

Exposure Route First Aid Protocol

Skin Contact

Remove contaminated clothing immediately.

Wash the affected skin with plenty of water.[1] If

skin irritation or a rash occurs, seek medical

advice.[2]

Eye Contact

Immediately rinse cautiously with water for

several minutes.[1] If present, remove contact

lenses if it is easy to do so and continue rinsing.

[1] Call a physician or a poison center

immediately.[1] An eye bath should be readily

accessible.[2]

Inhalation
Move the individual to fresh air and ensure they

are comfortable for breathing.[1]

Ingestion
If the person feels unwell, call a poison center or

a doctor.[1]

Disposal Plan
The disposal of Distel and any contaminated materials must be handled responsibly to prevent

environmental harm.[2]

Concentrated Solution: Unused concentrated Distel should be treated as chemical waste.

Transfer it to a suitable, labeled container and arrange for collection by a specialized

disposal company.[2]

Diluted Solution: For ready-to-use (RTU) or diluted solutions, consult local regulations. Some

sources suggest that flushing to a drain with copious amounts of water may be permissible.

[5]

Contaminated Materials: Any materials, such as wipes or absorbent pads, that come into

contact with Distel should be disposed of in accordance with institutional and local chemical

waste guidelines.
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Procedural Workflow for Handling Distel
The following diagram illustrates the logical steps for the safe handling of Distel, from

preparation to final disposal.

Preparation

Don Personal Protective Equipment (PPE)
- Gloves

- Eye Protection
- Lab Coat

Step 1

Handling & Use of Distel
- Ensure adequate ventilation

- Prepare working solution if needed

Step 2

Decontamination

Step 3

Waste Disposal

Step 4

Doff PPE

Step 5

Wash Hands

Step 6
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Caption: Workflow for the safe handling of Distel disinfectant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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